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Compound of Interest

Compound Name: ERGI-USU-6 mesylate

Cat. No.: B14079476

Technical Support Center: ERGI-USU-6 Mesylate

Welcome to the technical support center for ERGi-USU-6 mesylate. This resource is designed
to assist researchers, scientists, and drug development professionals in effectively utilizing
ERGIi-USU-6 mesylate and troubleshooting potential challenges during their experiments.

Frequently Asked Questions (FAQSs)

Q1: What is ERGI-USU-6 mesylate and what is its primary target?

Al: ERGIi-USU-6 mesylate is a potent and selective small molecule inhibitor of the oncogenic
transcription factor ERG. It is a more effective salt derivative of the parent compound ERGi-
USU.[1][2][3] The primary molecular target of ERGi-USU-6 mesylate is the atypical kinase
RIOK2.[1][4]

Q2: What is the mechanism of action of ERGi-USU-6 mesylate?

A2: ERGIi-USU-6 mesylate binds to RIOK2, leading to the downregulation of both ERG and
RIOK2 protein levels in ERG-positive cancer cells.[1][4] This action is believed to induce
ribosomal stress and promote a form of iron-dependent programmed cell death called
ferroptosis, contributing to its cancer-selective activity.[5][6]

Q3: In which cancer types is ERGi-USU-6 mesylate expected to be effective?
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A3: ERGIi-USU-6 mesylate is primarily designed to target cancers that are positive for the ERG
oncoprotein. This includes a significant portion of prostate cancers (approximately 50%)
harboring the TMPRSS2-ERG gene fusion, as well as some cases of metastatic castration-
resistant prostate cancer (NCRPC).[2][5] Its efficacy may extend to other ERG-driven
malignancies like certain types of acute myeloid leukemia and Ewing's sarcoma.

Q4: Is ERGI-USU-6 mesylate selective for cancer cells?

A4: Yes, studies have shown that ERGi-USU-6 mesylate selectively inhibits the growth of
ERG-positive cancer cells with minimal impact on normal cells that may express ERG, such as
endothelial cells.[1][7]

Q5: What is the recommended solvent and storage condition for ERGi-USU-6 mesylate?

A5: For in vitro experiments, ERGi-USU-6 mesylate can be dissolved in DMSO. For in vivo
studies, a formulation with DMSO, PEG300, Tween-80, and saline has been used.[8] It is
recommended to store the stock solution at -80°C for up to 6 months or at -20°C forup to 1
month.[8] Always refer to the manufacturer's datasheet for specific instructions.

Troubleshooting Guides

This section provides guidance on how to identify and address potential resistance to ERGi-
USU-6 mesylate treatment in your experiments.

Guide 1: Investigating Acquired Resistance to ERGI-
USU-6 Mesylate

Potential Problem: Cancer cells initially sensitive to ERGi-USU-6 mesylate treatment develop
resistance over time, as evidenced by a decreased growth inhibitory effect (increased IC50).

Workflow for Investigating Acquired Resistance:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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